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Compound of Interest

Compound Name: MM3122

Cat. No.: B15567103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MM3122 is a potent and selective small molecule inhibitor of host cell serine proteases,

including Transmembrane Protease, Serine 2 (TMPRSS2), matriptase, and hepsin.[1][2][3]

These proteases are crucial for the entry of various viruses, including SARS-CoV-2, into host

cells.[3][4][5] By inhibiting these proteases, MM3122 effectively blocks viral uptake and

replication.[1][2][6] These application notes provide detailed protocols for the preparation of

MM3122 working solutions in Phosphate-Buffered Saline (PBS) for both in vivo and in vitro

studies.

MM3122 Properties
A summary of the key properties of MM3122 is provided in the table below.
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Property Value Reference

Molecular Weight 665.76 g/mol [1]

Appearance Solid, white to off-white powder [1]

Solubility
Highly soluble in DMSO (125

mg/mL)
[1]

Storage (Powder)
3 years at -20°C, 2 years at

4°C
[1]

Storage (in Solvent)
6 months at -80°C, 1 month at

-20°C
[1]

Mechanism of Action: Inhibition of Viral Entry
MM3122 targets host cell proteases, such as TMPRSS2, that are hijacked by viruses like

SARS-CoV-2 to cleave and activate their spike proteins, a necessary step for viral fusion with

the host cell membrane. By inhibiting these proteases, MM3122 prevents viral entry and

subsequent replication.
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Preparation of MM3122 Solutions

Start

Weigh MM3122
Powder

Dissolve in
Vehicle

Vortex to
Dissolve

Sterile Filter
(for in vivo)

Aliquot Stock
(for in vitro)

Ready for Use

Store at -20°C
or -80°C

Prepare Working
Dilutions

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15567103?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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